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Compound of Interest

Compound Name: 2-Undecanone, 3-phenyl-

Cat. No.: B15162464

Application of 2-Undecanone in Fragrance and
Perfumery Research

A detailed overview for researchers, scientists, and drug development professionals.

Initial Note on Nomenclature: The user request specified "2-Undecanone, 3-phenyl-".
Following a comprehensive search of chemical databases and perfumery literature, it has been
determined that this is not a standard or recognized nomenclature for a common fragrance
ingredient. The information presented herein pertains to the widely used and well-documented
fragrance material, 2-Undecanone, also known as methyl nonyl ketone.

Introduction to 2-Undecanone

2-Undecanone is a versatile aliphatic ketone that is a significant component in the palette of
modern perfumers.[1][2] It is found naturally in various sources, including ginger, honey, corn,
and lemongrass, and is also produced synthetically to ensure consistent quality and
sustainable sourcing.[3][4] Its unique olfactory profile allows it to be used in a wide array of
fragrance compositions, contributing to both top and middle notes.[1]

The safety of 2-Undecanone as a fragrance ingredient has been assessed by the Research
Institute for Fragrance Materials (RIFM), and it is considered safe for use in consumer products
at current levels.[3]
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Olfactory Profile and Applications

2-Undecanone is characterized by a complex scent profile that is often described as waxy,

fruity, and slightly fatty.[1] It possesses nuances of pineapple, rose, citrus, and orris, making it a

valuable ingredient for building various accords.[5][6]

Key Olfactory Characteristics:

Fruity: Contributes a lush, pineapple-like fruitiness.[3][4]
Waxy: Provides a fatty, waxy note that can add body and texture to a fragrance.[1]

Floral: Can enhance rose and other floral notes, adding a fresh, slightly green dimension.[7]

[8]
Citrus: Possesses a subtle citrusy aspect.[7][8]

Orris: Can be used to create or support orris and powdery notes.[5]

Applications in Perfumery:

Due to its multifaceted aroma, 2-Undecanone is utilized in a variety of fragrance types:

Fruity Accords: Its pineapple and generic fruity notes make it a key component in creating
ripe and exotic fruit accords.

Floral Bouquets: It can lift and freshen floral compositions, particularly those centered around
rose and muguet.

Oriental and Spicy Blends: The waxy and fatty facets can provide a unique texture and depth
to oriental fragrances.

Functional Perfumery: Its stability and pleasant scent make it suitable for use in personal
care products, soaps, and detergents.

Quantitative Data
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The following table summarizes key quantitative data for 2-Undecanone, providing a reference

for formulation and experimental design.

Property Value Reference
Chemical Formula C11H220 [3]
Molecular Weight 170.29 g/mol [3]

CAS Number 112-12-9 [3]

Odor Thrashold Not available in searched

results

Substantivity on paper

Approximately 128 hours

Vapor Pressure

0.098 mmHg @ 25 °C

(estimated)

Boiling Point 231-232 °C
Flash Point 88.89 °C

N Soluble in alcohol, insoluble in
Solubility

water

Experimental Protocols
Protocol 1: Olfactory Evaluation of 2-Undecanone

Objective: To systematically evaluate the odor profile of 2-Undecanone for fragrance

development.

Materials:

Pipettes

Glass vials with caps

2-Undecanone (high purity, >98%)

Ethanol (perfumer's grade, odorless)
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Smelling strips (blotters)

Odor-free environment

Procedure:

Preparation of Dilutions: Prepare a series of dilutions of 2-Undecanone in ethanol: 10%, 5%,
and 1% (w/w).

Sample Preparation: For each dilution and the neat material, dip a clean smelling strip into
the liquid, ensuring about 1 cm of the strip is saturated.

Initial Evaluation (Top Notes): Immediately after dipping, wave the smelling strip about 10-15
cm from the nose and record the initial impressions. Note the intensity, character, and any
immediate changes in the scent.

Evaporation Study (Middle and Base Notes): Place the smelling strips on a labeled rack in
an odor-free environment. Evaluate the scent from the strips at regular intervals (e.g., 15
min, 1 hour, 4 hours, 24 hours, and then daily) to observe the evolution of the odor profile.
Record the changes in character and the decrease in intensity over time.

Data Recording: Document all observations in a structured format, using descriptive terms
for the different facets of the scent at each time point.

Protocol 2: Incorporation of 2-Undecanone into a Simple
Floral Fragrance Accord

Objective: To assess the impact of 2-Undecanone on a basic rose accord.

Materials:

2-Undecanone (10% dilution in ethanol)

Phenylethyl alcohol

Citronellol

Geraniol
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o Ethanol (perfumer's grade)

¢ Glass beakers and stirring rods
 Digital scale

Procedure:

o Preparation of the Base Accord: Create a simple rose accord by mixing the following
components:

o Phenylethyl alcohol: 60 parts
o Citronellol: 30 parts
o Geraniol: 10 parts
e Creation of Variations:
o Control: A portion of the base accord without any 2-Undecanone.

o Variation 1: To 9.5¢g of the base accord, add 0.5g of the 10% 2-Undecanone dilution
(resulting in a 0.5% concentration of 2-Undecanone in the final accord).

o Variation 2: To 9.0g of the base accord, add 1.0g of the 10% 2-Undecanone dilution
(resulting in a 1.0% concentration of 2-Undecanone in the final accord).

o Maturation: Allow the control and the variations to mature for at least 48 hours in sealed
glass vials.

e Sensory Evaluation:
o Dip smelling strips into the control and each variation.

o Conduct a blind or double-blind sensory panel evaluation where panelists are asked to
describe the differences in the odor profile between the control and the variations.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15162464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Panelists should focus on aspects such as freshness, fruitiness, naturalness, and overall

pleasantness.

o Analysis: Analyze the feedback from the sensory panel to determine the effect of different
concentrations of 2-Undecanone on the rose accord.

Signaling Pathways and Experimental Workflows

The perception of fragrance molecules like 2-Undecanone begins with their interaction with
olfactory receptors in the nasal cavity. This initiates a signaling cascade that results in the

perception of smell in the brain.

Click to download full resolution via product page

Caption: Olfactory signaling pathway initiated by 2-Undecanone.

The following diagram illustrates a typical workflow for the evaluation of a fragrance ingredient
like 2-Undecanone.
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Caption: Workflow for fragrance ingredient evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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